Cas no 1218527-39-9 (Ethyl 2-[(4-fluorophenyl)amino]-2-(4-methylphenyl)acetate)

• Product Name: Ethyl 2-[(4-fluorophenyl)amino]-2-(4-methylphenyl)acetate
• CAS No: 1218527-39-9
• MF: C₁₇H₁₈FNO₂
• MW: 287.328728199005
• MDL: MFCD31296677
• CID: 5685554
• PubChem ID: 60992466
• Update Time: 2025-06-07

Ethyl 2-[(4-fluorophenyl)amino]-2-(4-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(4-fluorophenyl)amino]-2-(4-methylphenyl)acetate
• EN300-24791828
• 1218527-39-9
• Ethyl 2-[(4-fluorophenyl)amino]-2-(4-methylphenyl)acetate

• MDL： MFCD31296677
• Inchi： 1S/C17H18FNO2/c1-3-21-17(20)16(13-6-4-12(2)5-7-13)19-15-10-8-14(18)9-11-15/h4-11,16,19H,3H2,1-2H3
• InChI Key： CLLPWLIJEATSQI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C(=O)OCC)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 287.13215698g/mol
• Monoisotopic Mass: 287.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 2-[(4-fluorophenyl)amino]-2-(4-methylphenyl)acetate

Ethyl 2-[(4-fluorophenyl)amino]-2-(4-methylphenyl)acetate (CAS No. 1218527-39-9): A Comprehensive Overview

Ethyl 2-[(4-fluorophenyl)amino]-2-(4-methylphenyl)acetate, identified by its CAS number 1218527-39-9, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its structural complexity and potential applications in drug development. The presence of both fluorine and methyl substituents in its aromatic rings imparts unique electronic and steric properties, making it a valuable candidate for further investigation.

The chemical structure of Ethyl 2-[(4-fluorophenyl)amino]-2-(4-methylphenyl)acetate consists of an acetate ester linked to two aromatic rings, each with distinct substituents. The 4-fluorophenyl group introduces a fluorine atom, which is known for its ability to enhance metabolic stability and binding affinity in drug molecules. Conversely, the 4-methylphenyl group contributes to the compound's lipophilicity, influencing its solubility and permeability across biological membranes.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the benefits of fluorinated aromatic compounds. The incorporation of fluorine into pharmaceuticals has been shown to improve their pharmacokinetic profiles, including increased bioavailability and prolonged half-life. Ethyl 2-[(4-fluorophenyl)amino]-2-(4-methylphenyl)acetate exemplifies this trend, as its design incorporates these advantageous features.

The synthesis of Ethyl 2-[(4-fluorophenyl)amino]-2-(4-methylphenyl)acetate involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the amide bond between the 4-fluorophenyl amine and the acetyl chloride derivative, followed by esterification to introduce the ethyl group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

The pharmacological potential of Ethyl 2-[(4-fluorophenyl)amino]-2-(4-methylphenyl)acetate has been explored in several preclinical studies. Its dual aromatic system suggests possible interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. Preliminary research indicates that this compound may exhibit anti-inflammatory properties, making it a promising candidate for treating conditions such as arthritis and autoimmune disorders.

Furthermore, the compound's structural features have attracted interest in the field of central nervous system (CNS) drug development. The combination of lipophilicity and fluorine substitution enhances blood-brain barrier penetration, a critical factor for CNS therapeutic agents. Current studies are investigating its potential as an anxiolytic or antidepressant agent, based on its ability to modulate neurotransmitter systems.

In addition to its therapeutic applications, Ethyl 2-[(4-fluorophenyl)amino]-2-(4-methylphenyl)acetate has shown promise in material science research. Its unique chemical properties make it suitable for developing advanced polymers and coatings with enhanced durability and functionality. The presence of both fluorine and methyl groups allows for fine-tuning of material properties, such as thermal stability and chemical resistance.

The future prospects for Ethyl 2-[(4-fluorophenyl)amino]-2-(4-methylphenyl)acetate are bright, with ongoing research aimed at optimizing its synthesis and expanding its applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved pharmacological profiles. As our understanding of fluorinated compounds continues to grow, Ethyl 2-[(4-fluorophenyl)amino]-2-(4-methylphenyl)acetate is poised to play a pivotal role in next-generation drug discovery.